Cas no 13312-58-8 (Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]-)

Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]- structure
13312-58-8 structure
Product Name:Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]-
CAS No:13312-58-8
MF:C14H11Cl3
MW:285.59614109993
CID:226456
PubChem ID:97979
Update Time:2025-04-19

Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]-
    • 1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]benzene
    • 1-Chlor-2-< 2-chlorphenyl> -2-< 4-chlorphenyl> -aethan
    • 1-chloro-2-(2-chlorophenyl)-2-(4-chlorophenyl)ethane
    • AC1L3ZM6
    • AC1Q3P91
    • AR-1H8277
    • Benzene, 1-chloro-2-(2-chloro-1-(4-chlorophenyl)ethyl)-
    • CTK4B8366
    • NCIOpen2_002881
    • NSC63987
    • 1-Chloro-2-(2-chloro-1-(4-chlorophenyl)ethyl)benzene
    • NSC 63987
    • 13312-58-8
    • 1-chloro-2-(2-chlorophenyl)-2-(4-chlorophenyl)-ethane
    • NSC-63987
    • Inchi: 1S/C14H11Cl3/c15-9-13(10-5-7-11(16)8-6-10)12-3-1-2-4-14(12)17/h1-8,13H,9H2
    • InChI Key: NZTOLWBXRJOJED-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=CC=1Cl)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 283.99283
  • Monoisotopic Mass: 283.992633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethyl]- Security Information

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